Cas no 2940876-70-8 ((8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide)

• Product Name: (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide
• CAS No: 2940876-70-8
• MF: C₇H₁₂BrNO₂S₂
• MW: 286.209678649902
• CID: 6800782
• PubChem ID: 168476933
• Update Time: 2025-10-13

(8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide Chemical and Physical Properties

Names and Identifiers

• F93363
• (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide
• (8R)-1,4-DITHIA-7-AZASPIRO[4.4]NONANE-8-CARBOXYLIC ACID HYDROBROMIDE
• 2940876-70-8

• Inchi： 1S/C7H11NO2S2.BrH/c9-6(10)5-3-7(4-8-5)11-1-2-12-7;/h5,8H,1-4H2,(H,9,10);1H/t5-;/m1./s1
• InChI Key： DXALUCGGSBGKIY-NUBCRITNSA-N
• SMILES： Br.S1CCSC21CN[C@@H](C(=O)O)C2

Computed Properties

• Exact Mass: 284.94928g/mol
• Monoisotopic Mass: 284.94928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9Ų

Additional information on (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide

Introduction to (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide (CAS No. 2940876-70-8)

(8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide, identified by the CAS number 2940876-70-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a dithia and azaspiro framework, has garnered attention due to its unique molecular architecture and potential biological activities. The compound's stereochemistry, particularly the (8R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The spirocyclic core of (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide consists of a sulfur-containing bridge between two carbon atoms, linked to an azacycloalkane ring. This structural motif is not only intriguing from a synthetic chemistry perspective but also offers promising opportunities for designing molecules with enhanced binding affinity and selectivity. The presence of both sulfur and nitrogen atoms in the spirocycle introduces multiple sites for hydrogen bonding and hydrophobic interactions, which are critical for modulating biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery. Spirocycles are known for their rigidity and stability, which can contribute to improved pharmacokinetic profiles. Additionally, the unique spatial arrangement of functional groups within spirocyclic structures allows for precise tuning of molecular properties, making them valuable candidates for developing novel therapeutic agents.

The hydrobromide salt form of (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This salt form is particularly useful in medicinal chemistry for facilitating the synthesis and purification of the compound. The hydrobromide moiety also provides a stable counterion that can influence the compound's overall charge distribution and interaction with biological targets.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for developing drugs targeting various diseases. For instance, spirocyclic molecules have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The structural features of (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide, including its dithia and azaspiro moieties, make it an attractive candidate for further exploration in this context.

The stereochemistry of the compound is another critical aspect that influences its biological activity. The (8R) configuration at the spirocenter is believed to play a significant role in determining how the molecule interacts with biological targets such as enzymes and receptors. Understanding the relationship between stereochemistry and biological activity is essential for optimizing drug design and improving therapeutic efficacy.

From a synthetic chemistry perspective, (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide represents an interesting challenge due to its complex spirocyclic structure. The synthesis of such molecules often requires multi-step reactions involving sophisticated organic transformations. However, advances in synthetic methodologies have made it increasingly feasible to construct complex spirocycles with high precision and yield.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in the development of novel materials with specialized properties. For example, spirocyclic compounds have been explored as components in liquid crystals and organic electronic materials due to their ability to self-assemble into ordered structures.

In conclusion, (8R)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid;hydrobromide (CAS No. 2940876-70-8) is a promising compound with significant potential in pharmaceutical chemistry and materials science. Its unique molecular architecture, stereochemistry, and functional group distribution make it an attractive candidate for further research and development. As our understanding of spirocyclic compounds continues to grow, so too will their applications in medicine and beyond.